Cas no 82318-00-1 ((D-Bna(sup 6))-LHRH acetate)

• Product name: (D-Bna(sup 6))-LHRH acetate
• CAS No: 82318-00-1
• MF: C₆₈H₈₆BrN₁₇O₁₅
• MW: 1461.41935396194
• CID: 2655475

(D-Bna(sup 6))-LHRH acetate Chemical and Physical Properties

Names and Identifiers

• (D-Bna(sup 6))-LHRH acetate
• Luteinizing hormone-releasing factor(pig), 6-(3-(1-bromo-2-naphthalenyl)-D-alanine)-, monoacetate (salt)
• (6-(3-(1-Bromo-2-naphthyl)-D-alanine))-LHRH acetate

• Inchi： 1S/C66H82BrN17O13.C2H4O2/c1-35(2)25-47(58(90)77-46(13-7-23-72-66(69)70)65(97)84-24-8-14-53(84)64(96)74-32-54(68)87)78-60(92)49(27-38-18-17-37-9-3-4-11-43(37)56(38)67)80-59(91)48(26-36-15-19-41(86)20-16-36)79-63(95)52(33-85)83-61(93)50(28-39-30-73-44-12-6-5-10-42(39)44)81-62(94)51(29-40-31-71-34-75-40)82-57(89)45-21-22-55(88)76-45;1-2(3)4/h3-6,9-12,15-20,30,34-35,45-53,73,85-86H,7-8,13-14,21-29,31-33H2,1-2H3,(H2,68,87)(H,74,96)(H,76,88)(H,77,90)(H,78,92)(H,79,95)(H,80,91)(H,81,94)(H,82,89)(H,83,93)(H4,69,70,72);1H3,(H,3,4)/t45-,46-,47-,48-,49+,50-,51-,52-,53-;/m0./s1
• InChI Key： RZOPVXQOFJHINK-NUZRHMIVSA-N
• SMILES： BrC1C2C=CC=CC=2C=CC=1C[C@H](C(N[C@@H](CC(C)C)C(N[C@@H](CCC/N=C(\N)/N)C(N1CCC[C@H]1C(NCC(N)=O)=O)=O)=O)=O)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](CO)NC([C@H](CC1=CNC2C=CC=CC1=2)NC([C@H](CC1CN=CN=1)NC([C@@H]1CCC(N1)=O)=O)=O)=O)=O)=O.OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 16
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 101
• Rotatable Bond Count: 33
• Complexity: 2920
• Topological Polar Surface Area: 508